N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22FN3O2S/c1-24-16-7-8-17(18(13-16)25-2)21-19(26)23-11-9-22(10-12-23)15-5-3-14(20)4-6-15/h3-8,13H,9-12H2,1-2H3,(H,21,26)
• InChI Key: NUJVTKUHSSTRTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C19H22FN3O2S
• Molecular Weight: 375.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide, also known as DF-MDBT, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied in recent years due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide is not fully understood, but it is believed to act by modulating the activity of various neurotransmitters and receptors in the brain. It has been found to bind to the serotonin and dopamine receptors, which are known to play a key role in the regulation of mood and behavior.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide has been found to exhibit various biochemical and physiological effects such as anti-inflammatory, antioxidant, and neuroprotective properties. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammation and neurodegeneration.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide has several advantages for lab experiments such as its high potency and selectivity towards its target receptors, as well as its ease of synthesis and purification. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide has several potential future directions for research such as the development of more potent and selective derivatives, the investigation of its therapeutic potential in other diseases such as Parkinson's and Alzheimer's, and the elucidation of its exact mechanism of action. Additionally, its potential use as a diagnostic tool for certain diseases such as cancer and depression warrants further investigation.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethoxybenzaldehyde and 4-fluorophenylpiperazine, followed by the addition of thioamide reagents. The final product is obtained through purification and characterization techniques such as chromatography and spectroscopy.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide has been studied for its potential therapeutic applications in various diseases such as cancer, depression, anxiety, and schizophrenia. It has been found to exhibit significant anti-tumor activity in various cancer cell lines and has been proposed as a potential drug candidate for cancer therapy.